Cas no 3217-00-3 (Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis-)

• Product Name: Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis-
• CAS No: 3217-00-3
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 310496
• PubChem ID: 76685
• Update Time: 2025-11-02

Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis-
• 3-[2-(2-cyanoethylamino)ethylamino]propanenitrile
• 3-[2-(2-CYANO-ETHYLAMINO)-ETHYLAMINO]-PROPIONITRILE
• 1,2-Bis(2-cyanoethylamino)ethane
• 1.2-Bis-(2-cyan-aethylamino)-aethan
• 3-({2-[(2-cyanoethyl)amino]ethyl}amino)propanenitrile
• 4,10-dinitrile
• 4,7-Diazadecane-1,10-dinitrile
• N,N'-bis-(2-cyanoethyl)ethylenediamine
• N.N'-Bis-(2-cyan-aethyl)-aethylendiamin
• UNII-VL6H50RQF4
• 3,3-(ethylenediimino)bispropiononitrile
• NSC 4412
• Propionitrile,3'-(ethylenediimino)di-
• W-109878
• 3,3'-(Ethylenediimino)bispropiononitrile
• Propanenitrile,3'-(1,2-ethanediyldiimino)bis-
• SCHEMBL1188228
• N,N'-(.beta.-Cyanoethyl)ethylenediamine
• Propanenitrile, 3,3'-(1,2-ethanediyldiimino)bis-
• EC 221-738-1
• N,N-BIS(.BETA.-CYANOETHYL)ETHYLENEDIAMINE
• NSC4412
• EN300-02347
• EINECS 221-738-1
• N,N-Bis-(.beta.-cyanoethyl)ethylene diamine
• VL6H50RQF4
• N,N-Bis-(beta-cyanoethyl)ethylene diamine
• CS-0218873
• 3,3'-(1,2-ETHANEDIYLDIIMINO)BIS(PROPANENITRILE)
• N,N'-(beta-Cyanoethyl)ethylenediamine
• N,N'-Di(2-cyanoethyl)-1,2-ethylenediamine
• NSC-4412
• NS00010068
• 3217-00-3
• AKOS000115520
• N,N'-Bis(2-cyanoethyl)ethylenediamine
• Propionitrile, 3,3'-(ethylenediimino)di-
• N,N'-Bis(2-cyanoethyl)-1,2-ethanediamine
• DTXSID1062910
• RHRVANRKEISTIR-UHFFFAOYSA-N

• Inchi： 1S/C8H14N4/c9-3-1-5-11-7-8-12-6-2-4-10/h11-12H,1-2,5-8H2
• InChI Key： RHRVANRKEISTIR-UHFFFAOYSA-N
• SMILES： N(CCC#N)CCNCCC#N

Computed Properties

• Exact Mass: 166.12200
• Monoisotopic Mass: 166.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.007
• Boiling Point: 383.2°Cat760mmHg
• Flash Point: 185.5°C
• PSA: 71.64000
• LogP: 0.77476

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis-

Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis- (CAS No. 3217-00-3): Properties, Applications, and Industry Insights

Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis- (CAS No. 3217-00-3) is a specialized organic compound with unique chemical properties that make it valuable in various industrial and research applications. This nitrile-based compound features a symmetrical structure with two propanenitrile groups linked by an ethylenediamine bridge, giving it distinctive reactivity and functionality.

The molecular structure of 3,3'-(1,2-ethanediyldiimino)bis-propanenitrile contributes to its versatility in chemical synthesis. With growing interest in sustainable chemistry and green synthesis methods, researchers are exploring how this compound can facilitate more efficient reactions with reduced environmental impact. The compound's ability to act as a precursor or intermediate in various transformations aligns well with current industry demands for eco-friendly chemical processes.

In pharmaceutical research, Propanenitrile derivatives have gained attention for their potential biological activities. While CAS 3217-00-3 itself is primarily used in research settings, its structural features make it interesting for drug discovery programs focusing on nitrile-containing pharmacophores. The compound's stability and reactivity profile allow medicinal chemists to explore novel synthetic pathways for bioactive molecules.

The material science field has shown increasing interest in 3,3'-ethylenediiminodipropanenitrile as a building block for advanced polymers and functional materials. Its bifunctional nature enables the creation of novel polymeric architectures with potential applications in smart materials and nanotechnology. Recent studies have investigated its incorporation into conductive polymers and other specialty materials responding to current market needs.

From a commercial perspective, the global market for specialty nitriles like Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis- has shown steady growth, driven by demand from the pharmaceutical and advanced materials sectors. Suppliers typically offer this compound in research quantities with high purity grades, catering to laboratories and development facilities worldwide. The compound's niche applications contribute to its stable market position despite being a relatively low-volume specialty chemical.

Analytical characterization of 3217-00-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and confirm structural integrity. These quality control measures are particularly important for research applications where consistent performance is required. The compound's well-defined spectral signatures make it relatively straightforward to identify and quantify in various matrices.

Safety considerations for handling 3,3'-(ethylenediimino)dipropanenitrile follow standard laboratory protocols for nitrile compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers appreciate its relatively stable nature compared to more reactive nitrile derivatives, making it more convenient to work with in synthetic applications.

Future research directions for Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis- may explore its potential in emerging fields such as renewable energy materials and biodegradable polymers. The compound's structural features could lend themselves to applications in energy storage systems or as components in environmentally friendly materials. These potential applications align with current scientific trends toward sustainable technologies.

For researchers sourcing CAS 3217-00-3, it's important to verify suppliers' quality certifications and analytical data. The compound is typically available from specialty chemical providers who can provide technical support and custom synthesis services. Documentation including safety data sheets and certificates of analysis should accompany all purchases to ensure material quality and regulatory compliance.

The synthesis of 3,3'-(1,2-ethanediyldiimino)bis-propanenitrile involves multi-step organic reactions that require careful control of reaction conditions. Modern synthetic approaches aim to optimize yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in chemical manufacturing. These improvements in synthesis methodology contribute to the compound's availability and quality for research purposes.

In academic settings, Propanenitrile,3,3'-(ethylenediimino)bis- serves as an interesting case study for students learning about bifunctional compounds and molecular design. Its symmetrical structure and reactive nitrile groups provide excellent examples for discussions of molecular symmetry, reactivity patterns, and retrosynthetic analysis in advanced organic chemistry courses.

As analytical techniques continue to advance, researchers are gaining deeper insights into the behavior and applications of 3217-00-3. Modern spectroscopic methods and computational chemistry tools allow for more precise characterization of its properties and potential interactions. These technological advancements support the ongoing exploration of this compound's capabilities in various scientific and industrial contexts.

The stability profile of 3,3'-(1,2-ethanediyldiimino)dipropanenitrile makes it suitable for various storage and handling conditions in research environments. Properly stored in cool, dry conditions away from strong oxidizers, the compound maintains its integrity over extended periods. This reliability contributes to its usefulness as a research chemical with consistent performance characteristics.

Looking ahead, the scientific community continues to discover new potential applications for Propanenitrile,3,3'-(1,2-ethanediyldiimino)bis- across multiple disciplines. Its unique combination of structural features and chemical properties positions it as a valuable tool for innovation in chemistry and materials science. As research progresses, this compound may find expanded roles in addressing current technological challenges and enabling new scientific breakthroughs.